![molecular formula C23H26N2O3 B1248523 4-[5-(4-ethoxyphenyl)-3-isoxazolyl]-N-[(4-methylphenyl)methyl]butanamide](/img/structure/B1248523.png)
4-[5-(4-ethoxyphenyl)-3-isoxazolyl]-N-[(4-methylphenyl)methyl]butanamide
Overview
Description
4-[5-(4-ethoxyphenyl)-3-isoxazolyl]-N-[(4-methylphenyl)methyl]butanamide is an aromatic ether.
Scientific Research Applications
Pharmacological Properties and Therapeutic Potential
General Pharmacology of Butanamide Derivatives Butanamide derivatives like S 19812 have shown promise as dual inhibitors of cyclooxygenase and lipoxygenase pathways, indicating their potential in treating pain and inflammation. This compound has demonstrated non-opioid analgesic activity in various pain models and has also shown anti-inflammatory effects in arthritis models, all while maintaining excellent gastric tolerance (Tordjman et al., 2003).
Antibacterial Applications
Synthesis and Antibacterial Activity of Isoxazolyl Schiff's Bases A series of isoxazolyl Schiff's bases derived from butanamide compounds have been synthesized and found to exhibit significant antibacterial activity against various bacterial strains. This underscores the potential of such compounds in developing new antibacterial agents (Kakkerla, Vaddiraju, & Merugu, 2016).
Anti-Inflammatory and Analgesic Applications
Design, Synthesis, and Biological Activity of Isoxazolyl Derivatives Isoxazolyl pyrimido[4,5-b]quinolines and isoxazolyl chromeno[2,3-d]pyrimidin-4-ones have been synthesized and evaluated for their antimicrobial, anti-inflammatory, and analgesic activities. Some of these compounds have demonstrated significant antimicrobial activity and potent anti-inflammatory and analgesic activities, highlighting their therapeutic potential (Rajanarendar et al., 2012).
Applications in Drug Synthesis
Convenient Synthesis of Isoxazoles by Palladium-Catalyzed Coupling Reactions The coupling reactions using key intermediates like 3-ethoxy-4-iodo-5-methylisoxazole have enabled the synthesis of 4-substituted isoxazoles, which are important in drug synthesis and development. These reactions have paved the way for the creation of various isoxazole compounds with potential pharmaceutical applications (Kromann, Sløk, Johansen, & Krogsgaard‐Larsen, 2001).
properties
Product Name |
4-[5-(4-ethoxyphenyl)-3-isoxazolyl]-N-[(4-methylphenyl)methyl]butanamide |
|---|---|
Molecular Formula |
C23H26N2O3 |
Molecular Weight |
378.5 g/mol |
IUPAC Name |
4-[5-(4-ethoxyphenyl)-1,2-oxazol-3-yl]-N-[(4-methylphenyl)methyl]butanamide |
InChI |
InChI=1S/C23H26N2O3/c1-3-27-21-13-11-19(12-14-21)22-15-20(25-28-22)5-4-6-23(26)24-16-18-9-7-17(2)8-10-18/h7-15H,3-6,16H2,1-2H3,(H,24,26) |
InChI Key |
ILJURSZCZNURRV-UHFFFAOYSA-N |
SMILES |
CCOC1=CC=C(C=C1)C2=CC(=NO2)CCCC(=O)NCC3=CC=C(C=C3)C |
Canonical SMILES |
CCOC1=CC=C(C=C1)C2=CC(=NO2)CCCC(=O)NCC3=CC=C(C=C3)C |
Origin of Product |
United States |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![3-(hexadecylsulfonyl)-2-[(hexadecylsulfonyl)methyl]propyl alpha-D-galactosyl-(1->4)-beta-D-galactosyl-(1->4)-beta-D-glucoside](/img/structure/B1248443.png)
![(2S)-N-[(10S,13S,20S,21R)-3,35-dichloro-12-oxo-10-propan-2-yl-8,37,40-trioxa-4,11,22,34,39-pentazadecacyclo[27.6.1.12,5.16,9.115,19.118,21.07,20.020,24.023,28.033,36]tetraconta-1(35),2,4,6,9(39),15(38),16,18,23(28),24,26,29(36),30,32-tetradecaen-13-yl]-2-hydroxy-3-methylbutanamide](/img/structure/B1248448.png)
![(1S,2R,5R,6S,7S,8R,9R,11R,13R,14R,15S)-8-[(2S,3R,4S,6R)-4-(dimethylamino)-3-hydroxy-6-methyloxan-2-yl]oxy-2-ethyl-6-[(2R,4R,5S,6S)-5-hydroxy-4-methoxy-4,6-dimethyloxan-2-yl]oxy-15-(2-imidazo[4,5-b]pyridin-3-ylethylsulfanyl)-9-methoxy-1,5,7,9,11,13-hexamethyl-3,17-dioxabicyclo[12.3.0]heptadecane-4,12,16-trione](/img/structure/B1248463.png)
